![molecular formula C12H14N6 B1234088 (5-Ethyl-8-methyl-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazine](/img/structure/B1234088.png)
(5-Ethyl-8-methyl-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazine
Overview
Description
(5-ethyl-8-methyl-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazine is a member of indoles.
Scientific Research Applications
Synthetic Applications and Antimicrobial Properties
Compounds derived from 1,2,4-triazino[5,6-b]indole have been extensively studied for their synthetic versatility and biological activities. A comprehensive study detailed the synthesis of various derivatives from α,β-unsaturated ketones, leading to compounds with potent antimicrobial activity against a range of Gram-negative and Gram-positive bacteria, as well as yeast-like fungi. This underscores the potential of these derivatives in developing novel antimicrobial agents (Hassan, 2013).
Antitumor Activity
Research has focused on the synthesis of 1,2,4-triazino[5,6-b]indoles based conjugates and their evaluation as antitumor agents. Notably, a study synthesized 3S-substituted 1,2,4-triazino[5,6-b]indoles and novel 4-thiazolidinones, demonstrating significant anticancer activity in NCI60 cell lines. These findings highlight the therapeutic potential of these compounds in oncology (Harkov et al., 2013).
Antiviral Properties
The synthetic versatility of 1,2,4-triazino[5,6-b]indole derivatives extends to their antiviral applications. A study successfully synthesized benzamide-based 5-aminopyrazoles and their corresponding derivatives, showcasing significant anti-influenza A virus activity, particularly against the H5N1 subtype. These compounds present a promising avenue for the development of novel antiviral drugs (Hebishy et al., 2020).
Heterocyclic Derivative Synthesis
The reactivity of 1,2,4-triazino[5,6-b]indole has been leveraged to synthesize various heterocyclic derivatives, demonstrating its role as a versatile precursor in organic synthesis. These derivatives have been characterized and evaluated for their biological activities, further underscoring the chemical utility of this compound class (Younes et al., 2010).
Properties
Molecular Formula |
C12H14N6 |
|---|---|
Molecular Weight |
242.28 g/mol |
IUPAC Name |
(5-ethyl-8-methyl-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazine |
InChI |
InChI=1S/C12H14N6/c1-3-18-9-5-4-7(2)6-8(9)10-11(18)14-12(15-13)17-16-10/h4-6H,3,13H2,1-2H3,(H,14,15,17) |
InChI Key |
UHLRVAPPLDUSOD-UHFFFAOYSA-N |
SMILES |
CCN1C2=C(C=C(C=C2)C)C3=C1N=C(N=N3)NN |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)C)C3=C1N=C(N=N3)NN |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![dimethyl 2-[3-[(3S,3'S,4'R,6'S,8'R,8'aR)-6'-[2-(2-hydroxyethoxy)phenyl]-1',2-dioxo-3',4'-diphenyl-8'-(4-pyrimidin-2-ylpiperazine-1-carbonyl)spiro[1H-indole-3,7'-4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine]-5-yl]prop-2-ynyl]propanedioate](/img/structure/B1234021.png)
